Cas no 1621160-31-3 ([(4R)-3-Benzoyloxy-5-chloro-4-fluoro-4-methyloxolan-2-yl]methyl benzoate)
1621160-31-3 structure
Product Name:[(4R)-3-Benzoyloxy-5-chloro-4-fluoro-4-methyloxolan-2-yl]methyl benzoate
CAS No:1621160-31-3
MF:C20H18ClFO5
MW:392.805328845978
CID:2361199
Update Time:2023-08-07
[(4R)-3-Benzoyloxy-5-chloro-4-fluoro-4-methyloxolan-2-yl]methyl benzoate Chemical and Physical Properties
Names and Identifiers
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- (2R)-2-deoxy-2-fluoro-2-methyl-α/β-D-erythro-pentofuranosyl chloride-3,5-dibenzoate
- [(4R)-3-Benzoyloxy-5-chloro-4-fluoro-4-methyloxolan-2-yl]methyl benzoate
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- Inchi: 1S/C20H18ClFO5/c1-20(22)16(27-18(24)14-10-6-3-7-11-14)15(26-19(20)21)12-25-17(23)13-8-4-2-5-9-13/h2-11,15-16,19H,12H2,1H3/t15?,16?,19?,20-/m1/s1
- InChI Key: VLPZJFQKABILMS-HICUWGHXSA-N
- SMILES: ClC1[C@@](C)(C(C(COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)F
Computed Properties
- Exact Mass: 392.082679g/mol
- Monoisotopic Mass: 392.082679g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 61.8
- Molecular Weight: 392.8g/mol
[(4R)-3-Benzoyloxy-5-chloro-4-fluoro-4-methyloxolan-2-yl]methyl benzoate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
[(4R)-3-Benzoyloxy-5-chloro-4-fluoro-4-methyloxolan-2-yl]methyl benzoate Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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